Cas no 1211587-20-0 (2-(1,3,4-Oxadiazol-2-yl)benzoic Acid)

• Product Name: 2-(1,3,4-Oxadiazol-2-yl)benzoic Acid
• CAS No: 1211587-20-0
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 1060120
• PubChem ID: 21313653
• Update Time: 2025-04-20

2-(1,3,4-Oxadiazol-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3,4-Oxadiazol-2-yl)benzoic Acid
• SCHEMBL7474010
• DB-259876
• AKOS020023204
• 1211587-20-0
• 1,3,4-oxadiazolylbenzoic acid

• Inchi： 1S/C9H6N2O3/c12-9(13)7-4-2-1-3-6(7)8-11-10-5-14-8/h1-5H,(H,12,13)
• InChI Key： AGJPXIVRXZWYFH-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2Ų